Cas no 400078-37-7 (2-(2,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]quinoline-4-carboxylic acid)
400078-37-7 structure
Product Name:2-(2,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]quinoline-4-carboxylic acid
CAS No:400078-37-7
MF:C23H15Cl2NO2S
MW:440.341702699661
CID:5710514
PubChem ID:3289375
Update Time:2023-10-14
2-(2,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]quinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(2,4-dichlorophenyl)-3-(4-methylphenyl)sulfanylquinoline-4-carboxylic acid
- AKOS005083086
- Oprea1_360842
- 1M-565S
- 2-(2,4-dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]quinoline-4-carboxylic acid
- 400078-37-7
- 2-(2,4-dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]quinoline-4-carboxylicacid
- 2-(2,4-dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]-4-quinolinecarboxylic acid
- 2-(2,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]quinoline-4-carboxylic acid
-
- Inchi: 1S/C23H15Cl2NO2S/c1-13-6-9-15(10-7-13)29-22-20(23(27)28)17-4-2-3-5-19(17)26-21(22)16-11-8-14(24)12-18(16)25/h2-12H,1H3,(H,27,28)
- InChI Key: XIQLDPCGJVIDFN-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C1C(=C(C(=O)O)C2C=CC=CC=2N=1)SC1C=CC(C)=CC=1)Cl
Computed Properties
- Exact Mass: 439.0200553g/mol
- Monoisotopic Mass: 439.0200553g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 571
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 75.5Ų
2-(2,4-Dichlorophenyl)-3-[(4-methylphenyl)sulfanyl]quinoline-4-carboxylic acid Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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